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Compound of Interest

Compound Name: N-Benzyldiethanolamine

Cat. No.: B085505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of N-Benzyldiethanolamine
(NBDEA) as a versatile functional monomer for developing advanced polymers, particularly for

biomedical applications. This document details its primary functions, offers step-by-step

experimental protocols for polymer synthesis and characterization, and presents typical data in

a structured format.

Introduction to N-Benzyldiethanolamine (NBDEA)
N-Benzyldiethanolamine (CAS No. 101-32-6) is a tertiary amine featuring two hydroxyl (-OH)

groups and a hydrophobic benzyl group.[1] This unique trifunctional structure makes it an

excellent candidate as a monomer in polymer chemistry. The diol functionality allows for its

integration into polymer backbones through step-growth polymerization, while the tertiary

amine and benzyl group introduce pH-responsiveness and hydrophobicity, respectively.[1][2]

These properties are highly desirable for creating "smart" materials for applications such as

controlled drug delivery and tissue engineering.[3][4]

Key Structural Features and Functions:
Diethanolamine Group: The two primary hydroxyl groups enable NBDEA to act as a chain

extender or cross-linker in the synthesis of polymers like polyurethanes and polyesters.[1]
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Tertiary Amine: The nitrogen atom provides a site for pH-dependent protonation. This allows

polymers incorporating NBDEA to exhibit stimuli-responsive behavior, swelling or changing

solubility in acidic environments.[2][5]

Benzyl Group: This bulky, nonpolar group increases the hydrophobicity of the resulting

polymer, which can be leveraged to create hydrophobic microdomains for encapsulating

nonpolar drug molecules.[1]

Core Applications in Polymer Chemistry
Chain Extender in Polyurethane Synthesis
NBDEA is highly effective as a chain extender in the synthesis of polyurethanes (PUs). During

polymerization, its two hydroxyl groups react with diisocyanate monomers to become part of

the polymer backbone.[1] This process incorporates the N-benzyl group as a pendant moiety,

which modifies the polymer's final properties by creating hard segments and introducing

hydrophobicity.[1]

pH-Responsive "Smart" Polymers
Polymers containing NBDEA can be designed to respond to changes in environmental pH. In

acidic conditions (pH < pKa), the tertiary amine group becomes protonated, leading to

electrostatic repulsion between polymer chains. This can cause the polymer to swell or

dissolve, making it an ideal component for drug delivery systems that target acidic

microenvironments, such as tumor tissues or intracellular compartments.[2][6]

Nanocarriers for Targeted Drug Delivery
The amphiphilic character imparted by the hydrophilic (protonated amine) and hydrophobic

(benzyl group) moieties allows NBDEA-containing copolymers to self-assemble into micelles or

nanoparticles in aqueous solutions.[7] These nanostructures can encapsulate hydrophobic

therapeutic agents, protecting them during circulation and releasing them in response to a pH

trigger, thereby improving therapeutic efficacy and reducing side effects.[4][6]

Data Presentation
Quantitative data for N-Benzyldiethanolamine and a representative polymer formulation are

summarized below.
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Table 1: Physicochemical Properties of N-Benzyldiethanolamine

Property Value Reference

CAS Number 101-32-6 [1]

Molecular Formula C₁₁H₁₇NO₂ [1]

Molecular Weight 195.26 g/mol [1]

| IUPAC Name | 2-[benzyl(2-hydroxyethyl)amino]ethanol |[1] |

Table 2: Example Formulation for a pH-Responsive Polyurethane

Component Role
Example
Compound

Molar Ratio Reference

Polyol Soft Segment
Polyethylene
Glycol (PEG),
Mn = 2000

1 [1]

Diisocyanate
Hard Segment

Linker

Isophorone

Diisocyanate

(IPDI)

2 [1]

Chain Extender
Functional

Monomer

N-

Benzyldiethanola

mine (NBDEA)

1 [1]

| Catalyst | Reaction Accelerator | Bismuth Octoate | ~0.1% w/w |[1] |

Table 3: Expected Characteristics of NBDEA-based Polyurethane Nanoparticles
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Parameter Expected Value Method

Molecular Weight (Mn) 10,000 - 20,000 g/mol GPC

Polydispersity Index (PDI) < 1.5 GPC

Particle Size (pH 7.4) 100 - 150 nm DLS

Particle Size (pH 5.5) > 500 nm or dissolution DLS

| Drug Loading Capacity | 5 - 15% (w/w) | UV-Vis/HPLC |

Experimental Protocols
Protocol 1: Synthesis of pH-Responsive Polyurethane
Nanoparticles via Bulk Polymerization
This protocol describes the synthesis of a polyurethane incorporating NBDEA, designed for

self-assembly into pH-responsive nanocarriers.

Materials:

N-Benzyldiethanolamine (NBDEA)

Polyethylene glycol (PEG), Mn = 2000, dried under vacuum

Isophorone diisocyanate (IPDI)

Bismuth octoate catalyst

Anhydrous N,N-Dimethylformamide (DMF)

Diethyl ether, cold

Procedure:

Reactor Setup: Add PEG (e.g., 2 g, 1 mmol) and NBDEA (0.195 g, 1 mmol) to a dry three-

neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and condenser.
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Dissolution: Add anhydrous DMF (10 mL) to dissolve the reactants under a nitrogen

atmosphere.

Isocyanate Addition: While stirring, slowly add IPDI (0.444 g, 2 mmol) to the mixture at room

temperature.

Catalysis: Introduce the bismuth octoate catalyst (2-3 drops) into the flask.

Polymerization: Heat the reaction mixture to 80-90°C and maintain for 4-6 hours under

constant stirring and nitrogen flow. The viscosity of the solution will increase as the

polymerization proceeds.

Purification: Cool the reaction mixture to room temperature. Precipitate the polymer by slowly

pouring the viscous solution into a large excess of cold diethyl ether with vigorous stirring.

Isolation: Collect the white polymer precipitate by filtration.

Drying: Wash the collected polymer with cold diethyl ether three times and dry under vacuum

at 40°C to a constant weight.

Protocol 2: Characterization of the NBDEA-based
Polymer
¹H NMR Spectroscopy:

Dissolve a small sample of the dried polymer in deuterated chloroform (CDCl₃) or dimethyl

sulfoxide (DMSO-d₆).

Acquire the ¹H NMR spectrum.

Confirm the successful incorporation of NBDEA by identifying characteristic peaks: aromatic

protons from the benzyl group (~7.2-7.4 ppm), methylene protons adjacent to the nitrogen

and oxygen atoms.

Gel Permeation Chromatography (GPC):
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Determine the number-average molecular weight (Mn), weight-average molecular weight

(Mw), and polydispersity index (PDI, Mw/Mn) of the polymer.

Use a GPC system with DMF (containing 0.01 M LiBr) as the mobile phase and polystyrene

standards for calibration.

Protocol 3: Evaluation of pH-Responsiveness
Nanoparticle Formation:

Dissolve the synthesized polymer in a water-miscible organic solvent (e.g., DMF or acetone)

at a concentration of 10 mg/mL.

Add the polymer solution dropwise into deionized water under vigorous stirring to form

nanoparticles via the nanoprecipitation method.

Remove the organic solvent by dialysis against deionized water for 24 hours.

pH-Response Test:

Prepare two buffer solutions: Phosphate-Buffered Saline (PBS) at pH 7.4 and an acetate

buffer at pH 5.5.

Dilute an aliquot of the nanoparticle suspension into each buffer.

Measure the particle size and size distribution using Dynamic Light Scattering (DLS) at 37°C.

A significant increase in particle size or a decrease in the scattering intensity (indicating

dissolution) at pH 5.5 compared to pH 7.4 confirms the pH-responsive nature of the

nanoparticles.

Visualizations
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NBDEA Monomer Structure Resulting Polymer Properties

Final Applications
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Caption: Logical relationship of NBDEA's functional groups to polymer properties and

applications.
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Synthesis (Protocol 1)

Characterization & Evaluation (Protocols 2 & 3)

1. Mix Reactants
(NBDEA, PEG, IPDI)

2. Add Catalyst
& Heat (80-90°C)

3. Precipitate
& Wash Polymer

4. Dry Under Vacuum

5. Confirm Structure (NMR)
& MW (GPC)

Dried Polymer

6. Form Nanoparticles
(Nanoprecipitation)

7. Test pH Response
(DLS at pH 7.4 & 5.5)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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